![molecular formula C19H22ClN3O2 B6131940 1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine](/img/structure/B6131940.png)
1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine is a chemical compound that has gained interest in scientific research due to its potential as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of 1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor, which plays a role in the regulation of mood, anxiety, and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of the serotonin 5-HT1A receptor, which may lead to changes in neurotransmitter release and neuronal activity. Additionally, it has been shown to have anti-inflammatory effects and potential as a treatment for neuropathic pain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine in lab experiments is its potential as a radioligand for imaging the serotonin 5-HT1A receptor. However, its limited availability and high cost may be a limitation for some researchers. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine. One direction could be to further investigate its potential as a therapeutic agent for various diseases, such as neuropathic pain and acute lung injury. Another direction could be to study its effects on other serotonin receptors and neurotransmitter systems. Additionally, further research could be done to fully understand its mechanism of action.
Synthesis Methods
The synthesis of 1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine involves the reaction of 4-chloro-3-nitrobenzyl chloride with 4-(2,5-dimethylphenyl)piperazine in the presence of a base such as sodium hydroxide. The resulting compound is then purified through recrystallization.
Scientific Research Applications
1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine has been studied for its potential as a therapeutic agent in the treatment of various diseases. One study found that it exhibited anti-inflammatory effects in a mouse model of acute lung injury. Another study found that it had potential as a treatment for neuropathic pain. Additionally, this compound has been studied for its potential as a radioligand for imaging the serotonin 5-HT1A receptor in the brain.
Properties
IUPAC Name |
1-[(4-chloro-3-nitrophenyl)methyl]-4-(2,5-dimethylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O2/c1-14-3-4-15(2)18(11-14)22-9-7-21(8-10-22)13-16-5-6-17(20)19(12-16)23(24)25/h3-6,11-12H,7-10,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVNLKJSZHLYRLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.